Cas no 90361-94-7 (2,1,3-Benzoxadiazole, 4-chloro-, 1-oxide)

• Product Name: 2,1,3-Benzoxadiazole, 4-chloro-, 1-oxide
• CAS No: 90361-94-7
• MF: C₆H₃ClN₂O₂
• MW: 170.553220033646
• CID: 789008
• PubChem ID: 13162505
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 4-chloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-chloro-, 1-oxide
• 4-chloro-1-oxido-2,1,3-benzoxadiazol-1-ium
• DTXSID80523707
• 4-Chloro-1-oxo-2,1lambda~5~,3-benzoxadiazole
• 90361-94-7
• SCHEMBL7754166

• Inchi： 1S/C6H3ClN2O2/c7-4-2-1-3-5-6(4)8-11-9(5)10/h1-3H
• InChI Key： BQRHXCVJAZRIAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=NO[N+]=2[O-]

Computed Properties

• Exact Mass: 169.9883050g/mol
• Monoisotopic Mass: 169.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.5Ų